Cas no 1217-09-0 (Estra-1,3,5(10)-triene)

• Product name: Estra-1,3,5(10)-triene
• CAS No: 1217-09-0
• MF: C₁₈H₂₄
• MW: 240.383165359497
• CID: 178894
• PubChem ID: 150899

Estra-1,3,5(10)-triene Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene
• (8S,9S,13S,14S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene
• 1,3,5(10)-estratriene
• BIDD:ER0025
• Estratriene
• DTXSID10923933
• F274X7VR4M
• 1217-09-0
• [(3aS,3bS,9bS,11aS)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-11a-yl]methane
• 1,3,5(10)-Oestratriene
• CHEMBL1627934
• ESTRIN (COMPOUND)
• UNII-F274X7VR4M

• Inchi： InChI=1S/C18H24/c1-18-11-4-7-17(18)16-9-8-13-5-2-3-6-14(13)15(16)10-12-18/h2-3,5-6,15-17H,4,7-12H2,1H3
• InChI Key： HLCRYAZDZCJZFG-UHFFFAOYSA-N
• SMILES： CC12CCC3C(CCC4=C3C=CC=C4)C1CCC2

Computed Properties

• Exact Mass: 240.18800
• Monoisotopic Mass: 240.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.013
• Boiling Point: 344.6°C at 760 mmHg
• Flash Point: 158.1°C
• Refractive Index: 1.554
• PSA: 0.00000
• LogP: 4.93280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids